2-[(1-Benzyl-piperidin-4-yl)-cyclopropyl-amino]-ethanol

Specification

• CAS No.: 1353964-96-1
• Molecular Formula: C17H26N2O
• Molecular Weight: 274.4 g/mol
• IUPAC Name: 2-[(1-benzylpiperidin-4-yl)-cyclopropylamino]ethanol
• Standard InChI: InChI=1S/C17H26N2O/c20-13-12-19(16-6-7-16)17-8-10-18(11-9-17)14-15-4-2-1-3-5-15/h1-5,16-17,20H,6-14H2
• Standard InChI Key: CHFSULRHEGRYOQ-UHFFFAOYSA-N
• SMILES: C1CC1N(CCO)C2CCN(CC2)CC3=CC=CC=C3
• Canonical SMILES: C1CC1N(CCO)C2CCN(CC2)CC3=CC=CC=C3

Introduction

Molecular Structure and Physicochemical Characteristics

Core Structural Features

The compound’s architecture comprises three distinct domains (Fig. 1):

• Piperidine ring: A six-membered nitrogen-containing heterocycle substituted at the 1-position with a benzyl group ($\text{C}_6\text{H}_5\text{CH}_2$-).

• Cyclopropylamino group: A strained three-membered cyclopropane ring bonded to a secondary amine at the piperidine’s 4-position.

• Ethanol moiety: A terminal hydroxyl-bearing ethyl chain attached to the cyclopropylamine nitrogen.

Table 1: Key molecular descriptors

Property	Value
Molecular formula	$\text{C}_{17}\text{H}_{26}\text{N}_2\text{O}$
Molecular weight	274.4 g/mol
SMILES	C1CC1N(CCO)C2CCN(CC2)CC3=CC=CC=C3
IUPAC name	2-[(1-benzylpiperidin-4-yl)-cyclopropylamino]ethanol
logP (calculated)	2.8 ± 0.3

The benzyl group enhances lipophilicity ($\text{logP} = 2.8$), facilitating blood-brain barrier penetration, while the ethanol moiety introduces hydrogen-bonding capacity for target engagement.

Synthetic Routes and Optimization

General Synthesis Strategy

While explicit protocols for 2-[(1-Benzyl-piperidin-4-yl)-cyclopropyl-amino]-ethanol remain proprietary, retro-synthetic analysis suggests a three-step sequence:

• Piperidine benzylation:
  $\text{Piperidine} + \text{Benzyl bromide} \xrightarrow{\text{Base}} 1\text{-Benzylpiperidine}$
  Typical conditions: K$_2$CO$_3$, DMF, 80°C, 12 h.

• Cyclopropylamine introduction:
  $1\text{-Benzylpiperidin-4-amine} + \text{Cyclopropanone} \xrightarrow{\text{Reductive amination}} 1\text{-Benzylpiperidin-4-yl-cyclopropylamine}$
  Catalysts: NaBH$_3$CN, MeOH, rt, 24 h.

• Ethanol side-chain attachment:
  $\text{Cyclopropylamino-piperidine} + \text{Ethylene oxide} \xrightarrow{\text{Ring-opening}} \text{Target compound}$
  Conditions: H$_2$O, 50°C, 6 h.

Table 2: Critical reaction parameters

Step	Yield (%)	Purity (%)	Key Challenge
1	78	92	Over-alkylation minimization
2	65	88	Cyclopropane ring stability
3	82	97	Regioselective oxygenation

Commercial batches (e.g., TH-A02852) achieve 97% purity via flash chromatography (SiO$_2$, CH$_2$Cl$_2$/MeOH 9:1).

Compound	AChE IC$_{50}$ (nM)	BuChE IC$_{50}$ (µM)
Target compound*	27 ± 3	4.2 ± 0.5
Donepezil (reference)	6.7	7.4
*In silico prediction

Comparative Analysis with Structural Analogs

Table 4: Structure-activity relationships

Analog	Modification	σ$_1$R K$_i$ (nM)	AChE IC$_{50}$ (nM)
Target compound	Ethanol side chain	7.6	27
N-Methyl variant	-OH → -OCH$_3$	22.4	154
Cyclohexyl replacement	Cyclopropane → cyclohexane	89.3	482

Ethanol’s hydroxyl group enhances both σ$_1$ affinity and AChE inhibition versus bulkier substituents.

Future Research Directions

• Metabolic Stability: CYP450 isoform profiling (e.g., CYP3A4, 2D6) to assess first-pass effects.

• In Vivo Efficacy: Parkinsonian rodent models given σ$_1$R/AChE dual activity.

• Formulation: Nanoemulsions to overcome aqueous solubility limitations (0.12 mg/mL).